Cas no 1956367-23-9 (tert-Butyl 2-cyano-2-(5-fluoropyridin-2-yl)acetate)

• Product Name: tert-Butyl 2-cyano-2-(5-fluoropyridin-2-yl)acetate
• CAS No: 1956367-23-9
• MF: C₁₂H₁₃FN₂O₂
• MW: 236.242226362228
• CID: 5693113
• PubChem ID: 73554861
• Update Time: 2023-10-13

tert-Butyl 2-cyano-2-(5-fluoropyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-cyano-2-(5-fluoropyridin-2-yl)acetate
• tert-Butyl2-cyano-2-(5-fluoropyridin-2-yl)acetate
• 1956367-23-9
• 2-Pyridineacetic acid, α-cyano-5-fluoro-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H13FN2O2/c1-12(2,3)17-11(16)9(6-14)10-5-4-8(13)7-15-10/h4-5,7,9H,1-3H3
• InChI Key： COXWXURSMQIUPM-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)C(C#N)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 236.09610582g/mol
• Monoisotopic Mass: 236.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63Ų

Experimental Properties

• Density: 1.181±0.06 g/cm3(Predicted)
• Boiling Point: 316.5±37.0 °C(Predicted)
• pka: 8.01±0.29(Predicted)